Cas no 247102-88-1 (4H-Imidazo[4,5-c]pyridin-4-one, 1-butyl-1,5-dihydro-)

• Product Name: 4H-Imidazo[4,5-c]pyridin-4-one, 1-butyl-1,5-dihydro-
• CAS No: 247102-88-1
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 5260788
• Update Time: 2025-11-04

4H-Imidazo[4,5-c]pyridin-4-one, 1-butyl-1,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• 4H-Imidazo[4,5-c]pyridin-4-one, 1-butyl-1,5-dihydro-

• Inchi： 1S/C10H13N3O/c1-2-3-6-13-7-12-9-8(13)4-5-11-10(9)14/h4-5,7H,2-3,6H2,1H3,(H,11,14)
• InChI Key： INPJFRYELBEBBW-UHFFFAOYSA-N
• SMILES： C1(=O)NC=CC2N(CCCC)C=NC1=2

Additional information on 4H-Imidazo[4,5-c]pyridin-4-one, 1-butyl-1,5-dihydro-

Comprehensive Overview of 4H-Imidazo[4,5-c]pyridin-4-one, 1-butyl-1,5-dihydro- (CAS No. 247102-88-1)

The compound 4H-Imidazo[4,5-c]pyridin-4-one, 1-butyl-1,5-dihydro- (CAS No. 247102-88-1) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring an imidazo[4,5-c]pyridin-4-one core, makes it a valuable scaffold for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or modulator of enzymatic activity, which aligns with current trends in targeted therapy and precision medicine.

In recent years, the demand for novel heterocyclic compounds like 1-butyl-1,5-dihydro-4H-imidazo[4,5-c]pyridin-4-one has surged due to their versatility in medicinal chemistry. This compound’s imidazole-pyridine hybrid structure offers excellent binding affinity to biological targets, a feature highly sought after in the design of next-generation therapeutics. Its CAS number 247102-88-1 is frequently searched in academic databases and chemical catalogs, reflecting its growing relevance in both academic and industrial settings.

One of the most discussed topics in the context of 4H-Imidazo[4,5-c]pyridin-4-one derivatives is their role in addressing unmet medical needs, such as resistant infections or chronic inflammatory conditions. The 1-butyl substitution in this particular derivative enhances its lipophilicity, potentially improving membrane permeability—a critical factor in drug bioavailability. This property is often highlighted in forums and research papers, where scientists explore ways to optimize pharmacokinetic profiles of small-molecule drugs.

From a synthetic chemistry perspective, the preparation of CAS 247102-88-1 involves multi-step organic reactions, including cyclization and functional group modifications. Researchers are increasingly leveraging computational tools, such as molecular docking and QSAR modeling, to predict the bioactivity of this compound and its analogs. These methodologies align with the broader shift toward AI-driven drug discovery, a hot topic in 2024, as pharmaceutical companies seek to accelerate R&D timelines.

Another area of interest is the compound’s potential use in cancer research. Preliminary studies suggest that imidazo[4,5-c]pyridin-4-one derivatives may interfere with signaling pathways involved in cell proliferation. While clinical data is still limited, the structural similarity of this compound to known kinase inhibitors has spurred further investigation. Online searches often link 247102-88-1 to keywords like “anticancer agents” and “kinase inhibitors,” indicating strong public and scientific curiosity.

Environmental and safety profiles of 1-butyl-1,5-dihydro-4H-imidazo[4,5-c]pyridin-4-one are also frequently queried. Regulatory compliance and green chemistry principles are increasingly emphasized in its synthesis, reflecting global trends toward sustainable pharmaceutical production. Researchers are exploring catalytic methods to reduce waste and improve yield, addressing the demand for eco-friendly chemical processes.

In summary, 4H-Imidazo[4,5-c]pyridin-4-one, 1-butyl-1,5-dihydro- (CAS No. 247102-88-1) represents a promising candidate for diverse applications, from drug development to materials science. Its structural features and bioactive potential continue to inspire innovation, making it a focal point in contemporary chemical and biomedical research.